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Compound of Interest

Compound Name: Picroside Ii

Cat. No.: B7765741 Get Quote

These application notes provide detailed protocols for researchers, scientists, and drug

development professionals to investigate the therapeutic efficacy of Picroside II in various

preclinical animal models of cerebral ischemia, myocardial ischemia, and liver injury.

Cerebral Ischemia: Middle Cerebral Artery
Occlusion (MCAO) Model
Objective: To evaluate the neuroprotective effects of Picroside II in a rat model of focal

cerebral ischemia.

Animal Model: Male Wistar rats or Sprague-Dawley rats (220-250 g).

Quantitative Data Summary:
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Parameter
Control Group
(MCAO)

Picroside II
Treatment Group

Reference

Neurological Deficit

Score (Bederson's

test)

Significant deficit
Significantly improved

neurological function
[1][2]

Cerebral Infarct

Volume
Large infarct volume

Significantly reduced

infarct volume
[2][3][4]

Neuronal Apoptosis

(TUNEL assay)

Increased number of

apoptotic cells

Significantly

decreased number of

apoptotic cells

[2][3][4]

Caspase-3

Expression
Upregulated Downregulated [1][2][3]

PARP Expression Upregulated Downregulated [1][2]

pERK1/2 Expression Significantly increased
Significantly

decreased
[4]

Reactive Oxygen

Species (ROS)
Increased levels Decreased levels [3]

Cytochrome C (CytC)

Expression
Upregulated Downregulated [3]

Experimental Protocol:

Animal Preparation: Acclimatize male Wistar rats for at least 7 days with free access to food

and water.[5]

Anesthesia: Anesthetize the rats with an intraperitoneal injection of chloral hydrate.[5]

MCAO Surgery:

Make a midline cervical incision and expose the common carotid artery (CCA), external

carotid artery (ECA), and internal carotid artery (ICA).

Ligate the distal ECA and the proximal CCA.
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Insert a monofilament nylon suture with a rounded tip into the ICA through an incision in

the ECA stump.

Advance the filament approximately 18-20 mm from the carotid bifurcation to occlude the

origin of the middle cerebral artery (MCA).

After 2 hours of occlusion, gently withdraw the filament to allow for reperfusion.[1][2]

Picroside II Administration:

Dissolve Picroside II in normal saline.

Administer Picroside II intravenously via the tail vein at a dose of 10 mg/kg.[1][2]

Alternatively, an intraperitoneal injection of 20 mg/kg can be used.[4][5]

The optimal therapeutic window for administration is 1.5-2.0 hours after the onset of

cerebral ischemia.[3][5]

Outcome Assessment (22-24 hours post-reperfusion):

Neurological Function: Evaluate using the Bederson's test or the modified neurological

severity score (mNSS).[1][2][4]

Infarct Volume: Sacrifice the animals, remove the brains, and slice them into coronal

sections. Stain the sections with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the

infarct area.[2][4]

Histopathology: Perform hematoxylin and eosin (H&E) staining to observe neuronal

morphology.[4][5]

Apoptosis Assays: Use TUNEL staining to detect apoptotic cells in the ischemic

penumbra.[2][4]

Immunohistochemistry and Western Blot: Analyze the expression of proteins such as

Caspase-3, PARP, pERK1/2, and Cytochrome C in brain tissue homogenates.[1][2][3][4]

Oxidative Stress Markers: Measure ROS levels in brain tissue using ELISA.[3]
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Signaling Pathway:

Cerebral Ischemia/
Reperfusion ERK1/2 Activation

Mitochondrial
Dysfunction

Neuronal Apoptosis

Cytochrome C
Release

Neuronal Damage &
Neurological Deficits

Picroside II
Caspase-3
Activation

PARP Activation

Animal Preparation
(Sprague-Dawley Rats)

Anesthesia &
Ventilation

Left Thoracotomy &
LAD Ligation (1h)

Reperfusion (3h)

Picroside II (10 mg/kg, i.v.)
30 min prior to ligation

Outcome Assessment

Infarct Size (TTC) Biochemical Assays
(CK, LDH) Apoptosis (TUNEL) Western Blot

(Signaling Proteins)
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LPS/D-GalN Insult

Inflammatory Response
(↑ TNF-α, IL-6, IL-1β)

Hepatocyte Apoptosis
(↑ Bax, ↓ Bcl-2)

Acute Liver Injury
(↑ ALT, AST)

Picroside II
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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